Cas no 69218-35-5 (1H-Benzotriazole-1-butanol)

• Product Name: 1H-Benzotriazole-1-butanol
• CAS No: 69218-35-5
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 4148689
• PubChem ID: 4293629
• Update Time: 2025-04-24

1H-Benzotriazole-1-butanol Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole-1-butanol
• SCHEMBL7672509
• 1-(4-HYDROXYBUTYL)BENZOTRIAZOLE
• DTXSID80876008
• 69218-35-5

• Inchi： 1S/C10H13N3O/c14-8-4-3-7-13-10-6-2-1-5-9(10)11-12-13/h1-2,5-6,14H,3-4,7-8H2
• InChI Key： ZJUKGCUFFGXDAO-UHFFFAOYSA-N
• SMILES： OCCCCN1C2C=CC=CC=2N=N1

Computed Properties

• Exact Mass: 191.105862047Da
• Monoisotopic Mass: 191.105862047Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 50.9Ų